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Compound of Interest

Compound Name: 4-bromo-N,2-dihydroxybenzamide

Cat. No.: B1281288

Disclaimer: A specific Safety Data Sheet (SDS) for 4-bromo-N,2-dihydroxybenzamide was
not publicly available at the time of this writing. The following guidance is based on the hazard
profile of the structurally similar compound, 4-Bromo-2-hydroxybenzaldehyde, and general best
practices for the disposal of halogenated organic compounds. It is imperative for all laboratory
personnel to consult with their institution's Environmental Health and Safety (EHS) department
and a licensed hazardous waste disposal company to ensure full compliance with local, state,
and federal regulations.

The proper disposal of 4-bromo-N,2-dihydroxybenzamide is a critical aspect of laboratory
safety and environmental responsibility. Due to its chemical structure as a brominated organic
compound, it must be treated as hazardous waste. Improper disposal can lead to significant
health risks and environmental contamination.

Hazard Profile and Required Personal Protective
Equipment (PPE)

Based on data for the analogous compound 4-Bromo-2-hydroxybenzaldehyde, 4-bromo-N,2-
dihydroxybenzamide should be handled as a hazardous substance with the following
potential hazards: harmful if swallowed, causes serious eye irritation, and is very toxic to
aquatic life.[1][2]
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Required Personal
Hazard Classification GHS Pictograms Protective Equipment
(PPE)

o Chemical-resistant gloves
Acute Toxicity, Oral (Category

2 Warning (e.g., nitrile rubber), Laboratory
coat
Serious Eye Irritation ] Safety glasses with side-
Warning _ _
(Category 2A) shields or chemical goggles

Hazardous to the aquatic
Dust mask type N95 (US) or

environment, acute hazard Warning )
equivalent

(Category 1)

Step-by-Step Disposal Protocol

The primary and required method for the disposal of 4-bromo-N,2-dihydroxybenzamide is
through a licensed hazardous waste disposal company.[1] Under no circumstances should this
chemical be disposed of down the drain or in regular trash.[1][3]

1. Waste Segregation and Collection:

o Waste Stream: This compound must be disposed of as hazardous chemical waste. Because
it contains bromine, it should be collected in a designated container for halogenated organic
waste.[4][5] Do not mix with non-halogenated waste.[5]

o Container: Use a clearly labeled, non-reactive, and sealable container that is compatible with
the chemical. The container must be in good condition with a secure cap.[5][6][7]

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "4-bromo-N,2-dihydroxybenzamide," and the date accumulation
started.[5][8] Do not use abbreviations or chemical formulas.[5]

2. Storage of Chemical Waste:

o Location: Store the sealed waste container in a designated and secure Satellite
Accumulation Area (SAA) within the laboratory, at or near the point of generation.[6][7]
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Secondary Containment: The waste container should be placed in secondary containment to
prevent spills.[5]

Environment: Keep the storage area cool, dry, and well-ventilated, away from incompatible
materials such as strong acids, bases, and oxidizing agents.[5][9][10]

. Arranging for Disposal:

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company to arrange for pickup and
disposal.[6][11]

Documentation: Complete all necessary waste disposal forms as required by your institution
and the disposal company.[5]

. Spill Management:

Minor Spills: For small spills, absorb the material with an inert, dry absorbent such as
vermiculite or sand.[5][10] Collect the absorbed material into a sealed and labeled container
for hazardous waste disposal.[5][10]

Major Spills: In the event of a large spill, evacuate the area immediately and contact your
institution's emergency response team and EHS department.[5]

. Disposal of Contaminated Materials:

Any materials contaminated with 4-bromo-N,2-dihydroxybenzamide, such as gloves, filter
paper, or empty containers, must also be disposed of as hazardous waste.[1][9] Empty
containers must be treated as hazardous waste and should not be disposed of as regular
trash.[1][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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